Cas no 102090-59-5 (Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 102090-59-5
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 2623263
• PubChem ID: 13854069
• Update Time: 2025-05-19

Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID40551263
• tert-Butyl [2-hydroxy-2-(thiophen-2-yl)ethyl]carbamate
• 2-t-butoxycarbonylamino-1-(2-thienyl)ethanol
• EN300-6217632
• AKOS030572624
• TERT-BUTYL N-[2-HYDROXY-2-(THIOPHEN-2-YL)ETHYL]CARBAMATE
• G24427
• SCHEMBL8186357
• Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester
• CQGRIRKQEHAFIP-UHFFFAOYSA-N
• Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• 102090-59-5

• Inchi： 1S/C11H17NO3S/c1-11(2,3)15-10(14)12-7-8(13)9-5-4-6-16-9/h4-6,8,13H,7H2,1-3H3,(H,12,14)
• InChI Key： CQGRIRKQEHAFIP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 243.09291458Da
• Monoisotopic Mass: 243.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester

Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 102090-59-5): A Comprehensive Overview

Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 102090-59-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and as a key intermediate in synthetic chemistry. The presence of a thienyl moiety and a hydroxyl group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for various chemical transformations and biological studies.

The< strong>1,1-dimethylethyl ester functionality in the compound's name indicates the presence of an isobutyl ester group, which is known to influence the compound's solubility, reactivity, and metabolic stability. These features are particularly relevant in the context of pharmaceutical applications, where such properties can dictate the compound's efficacy and safety profile. The< strong>2-hydroxy-2-(2-thienyl)ethyl part of the molecule suggests a branched alcohol group attached to a thiophene ring, which is a common structural motif found in biologically active compounds.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are heterocyclic aromatic compounds that have been extensively studied for their potential as pharmacophores in various therapeutic areas. The incorporation of a thiophene ring into a pharmaceutical molecule can enhance its binding affinity to biological targets and improve its overall pharmacological properties. For instance, thiophene derivatives have shown promise in the treatment of neurological disorders, infectious diseases, and cancer.

Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester represents an intriguing example of how structural modifications can lead to novel bioactive molecules. The hydroxyl group in the molecule can participate in hydrogen bonding interactions with biological targets, while the ester functionality can undergo hydrolysis to release the corresponding carboxylic acid derivative. This versatility makes the compound a valuable tool for medicinal chemists seeking to develop new drugs.

The synthesis of< strong>Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the reaction of thienyllithium or thienylmagnesium bromide with an appropriate carbamate precursor followed by esterification. These reactions often require specialized conditions but yield high purity products suitable for further functionalization.

In academic research, this compound has been utilized as a building block for more complex molecules. For example, it has been employed in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in drug discovery efforts. The< strong>thienyl group can be further modified through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce additional functional groups or linkages.

The< strong>1,1-dimethylethyl ester moiety provides stability to the molecule under various reaction conditions while also allowing for selective cleavage when desired. This balance between reactivity and stability makes it an ideal candidate for iterative synthetic strategies where multiple transformations are required to achieve the desired product.

The pharmacological potential of< strong>Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to human health and disease. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain therapeutic targets without significant off-target effects. Further studies are needed to fully elucidate its pharmacological profile and therapeutic potential.

The structural features of this compound also make it an attractive candidate for computational studies aimed at understanding its biological activity at the molecular level. Molecular modeling techniques can provide insights into how< strong>Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester interacts with biological targets and how these interactions influence its efficacy as a drug candidate.

In conclusion,< strong>Carbamic acid, [2-hydroxy-2-(2-thienyl)ethyl]-, 1,1-dimethylethyl ester, with CAS number102090-59-5, is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for thiophene-based compounds,< strong>this molecule is likely to play an important role in future drug discovery efforts.